Cas no 1807979-71-0 (3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide)

• Product Name: 3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide
• CAS No: 1807979-71-0
• MF: C₆H₉BrN₄O
• MW: 233.065859556198
• MDL: MFCD28987693
• CID: 4708296
• Update Time: 2025-05-22

3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide
• 3-bromo-N-(propan-2-yl)-1H-1,2,4-triazole-5-carboxamide
• STL490863
• BBL036518

• MDL： MFCD28987693
• Inchi： 1S/C6H9BrN4O/c1-3(2)8-5(12)4-9-6(7)11-10-4/h3H,1-2H3,(H,8,12)(H,9,10,11)
• InChI Key： GWHOKSOONWPFMH-UHFFFAOYSA-N
• SMILES： BrC1NN=C(C(NC(C)C)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 70.7

Additional information on 3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide

3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide (CAS No. 1807979-71-0)

3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide is a compound with the CAS registry number 1807979-71-0. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied in organic chemistry and pharmacology due to their diverse biological activities and structural versatility. The molecule consists of a triazole ring substituted with a bromine atom at position 3 and an N-isopropyl group at position 5. These substituents play a significant role in determining the compound's chemical properties, reactivity, and potential applications.

The synthesis of 3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide involves a series of well-established organic reactions. The triazole ring is typically formed through the cyclization of an amide or urea derivative under specific conditions. The introduction of the bromine substituent can be achieved via electrophilic substitution or through the use of brominating agents such as bromine gas or N-bromosuccinimide (NBS). The N-isopropyl group is introduced by reacting the amide intermediate with an appropriate alkylating agent or through reductive amination.

Recent studies have highlighted the potential of triazole-containing compounds in various fields, including drug discovery and materials science. For instance, triazoles are known for their ability to act as ligands in coordination chemistry and as scaffolds in medicinal chemistry. The presence of a bromine atom in 3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide introduces additional reactivity due to the electron-withdrawing nature of bromine. This makes the compound a valuable intermediate for further functionalization in organic synthesis.

In terms of applications, 3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide has shown promise in the development of bioactive molecules. Its structure allows for easy modification at both the bromine and isopropyl positions, enabling researchers to explore its potential as an anti-inflammatory agent or an antimicrobial compound. Furthermore, the triazole ring's inherent stability and ability to form hydrogen bonds make it an attractive candidate for drug design.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the bromine substituent significantly alters the electron distribution within the triazole ring, enhancing its ability to participate in π-interactions with other molecules. This property is particularly advantageous in designing compounds with specific binding affinities for biological targets such as enzymes or receptors.

From an environmental standpoint, understanding the degradation pathways of 3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light or microbial activity, this compound undergoes hydrolysis to form less complex products. These findings are essential for developing sustainable synthetic routes and waste management strategies.

In conclusion, 3-Bromo-N-isopropyl-1H-1,2,4-triazole-5-carboxamide (CAS No. 1807979) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel bioactive molecules with tailored properties.